Cas no 78934-75-5 ((3-Butan-2-yl-1,2-oxazol-5-yl)methanol)

• Product Name: (3-Butan-2-yl-1,2-oxazol-5-yl)methanol
• CAS No: 78934-75-5
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 553697
• Update Time: 2023-08-02

(3-Butan-2-yl-1,2-oxazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolemethanol,3-(1-methylpropyl)-
• 5-Isoxazolemethanol,3-(1-methylpropyl)-(9CI)
• [3-(butan-2-yl)-1,2-oxazol-5-yl]methanol
• (3-Butan-2-yl-1,2-oxazol-5-yl)methanol

• Inchi： 1S/C8H13NO2/c1-3-6(2)8-4-7(5-10)11-9-8/h4,6,10H,3,5H2,1-2H3
• InChI Key： OFBXXZSBAJISDR-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC(C(C)CC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Topological Polar Surface Area: 46.3